Cas no 2228573-80-4 (2-bromo-6-(1H-pyrazol-4-yl)phenol)

• Product Name: 2-bromo-6-(1H-pyrazol-4-yl)phenol
• CAS No: 2228573-80-4
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 6183296
• PubChem ID: 165642694
• Update Time: 2025-06-15

2-bromo-6-(1H-pyrazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(1H-pyrazol-4-yl)phenol
• 2228573-80-4
• EN300-1923774

• Inchi： 1S/C9H7BrN2O/c10-8-3-1-2-7(9(8)13)6-4-11-12-5-6/h1-5,13H,(H,11,12)
• InChI Key： NDUGKSVDTBYVRM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C1C=NNC=1

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-bromo-6-(1H-pyrazol-4-yl)phenol

Comprehensive Overview of 2-bromo-6-(1H-pyrazol-4-yl)phenol (CAS No. 2228573-80-4)

2-bromo-6-(1H-pyrazol-4-yl)phenol (CAS No. 2228573-80-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a phenol core substituted with a bromo group and a 1H-pyrazol-4-yl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and inflammation.

In recent years, the search for pyrazole derivatives has surged, driven by their broad-spectrum biological activities. 2-bromo-6-(1H-pyrazol-4-yl)phenol stands out as a key building block in this domain, often explored for its role in modulating enzyme activity or as a precursor in cross-coupling reactions. Its CAS number 2228573-80-4 is frequently queried in scientific databases, reflecting its relevance in high-impact journals and patent filings. The compound’s stability and reactivity also make it a candidate for green chemistry initiatives, aligning with global trends toward sustainable synthesis methods.

The compound’s nomenclature, 2-bromo-6-(1H-pyrazol-4-yl)phenol, highlights its functional groups, which are critical for structure-activity relationship (SAR) studies. Chemists often investigate how the bromo substitution influences electronic effects or steric hindrance in target interactions. Meanwhile, the 1H-pyrazol-4-yl group is a hotspot in fragment-based drug design, as pyrazole rings are known to enhance binding affinity in kinase inhibitors. These attributes position the compound as a valuable tool in medicinal chemistry and material science.

From an industrial perspective, scalability and purity are paramount for CAS No. 2228573-80-4. Manufacturers optimize synthetic routes to minimize byproducts, addressing the growing demand for high-quality intermediates in contract research organizations (CROs). Analytical techniques like HPLC and NMR are routinely employed to verify the compound’s integrity, ensuring compliance with regulatory standards. This rigor is essential for applications in preclinical development, where reproducibility is non-negotiable.

Emerging trends also link 2-bromo-6-(1H-pyrazol-4-yl)phenol to computational chemistry advancements. Molecular docking simulations leverage its structure to predict interactions with biological targets, accelerating virtual screening campaigns. Such approaches resonate with the pharmaceutical industry’s push for AI-driven drug discovery, a topic dominating scientific conferences and investor forums. Additionally, the compound’s potential in catalysis and polymer chemistry is under exploration, broadening its utility beyond traditional domains.

In summary, 2-bromo-6-(1H-pyrazol-4-yl)phenol (CAS No. 2228573-80-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug design to sustainable synthesis—reflect the compound’s adaptability to evolving scientific challenges. As research continues to uncover new roles for this molecule, its prominence in both academic and industrial settings is poised to grow, solidifying its status as a cornerstone in synthetic and applied chemistry.